Cas no 1361829-30-2 ((2',4'-Dichloro-5-fluoro-biphenyl-2-yl)-acetonitrile)

• Product Name: (2',4'-Dichloro-5-fluoro-biphenyl-2-yl)-acetonitrile
• CAS No: 1361829-30-2
• MF: C₁₄H₈Cl₂FN
• MW: 280.124424934387
• CID: 4789641
• Update Time: 2025-06-15

(2',4'-Dichloro-5-fluoro-biphenyl-2-yl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2',4'-Dichloro-5-fluoro-biphenyl-2-yl)-acetonitrile

• Inchi： 1S/C14H8Cl2FN/c15-10-2-4-12(14(16)7-10)13-8-11(17)3-1-9(13)5-6-18/h1-4,7-8H,5H2
• InChI Key： FWHZBZUXFLDOCY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=CC=1CC#N)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.6
• Topological Polar Surface Area: 23.8

Additional information on (2',4'-Dichloro-5-fluoro-biphenyl-2-yl)-acetonitrile

Comprehensive Overview of (2',4'-Dichloro-5-fluoro-biphenyl-2-yl)-acetonitrile (CAS No. 1361829-30-2)

(2',4'-Dichloro-5-fluoro-biphenyl-2-yl)-acetonitrile (CAS No. 1361829-30-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This biphenyl derivative features a unique combination of dichloro, fluoro, and acetonitrile functional groups, making it a versatile intermediate for synthesizing complex molecules. Its molecular structure, characterized by the 2',4'-dichloro-5-fluoro substitution pattern, offers distinct electronic and steric properties that are highly valued in drug discovery and material science.

In recent years, the demand for fluorinated biphenyl compounds like 1361829-30-2 has surged due to their applications in developing targeted therapies and crop protection agents. Researchers are particularly interested in how the fluoro and dichloro moieties influence the compound's bioavailability and binding affinity. A common question in scientific forums is: "How does the acetonitrile group enhance the reactivity of (2',4'-Dichloro-5-fluoro-biphenyl-2-yl)-acetonitrile?" Studies suggest this group facilitates nucleophilic reactions, enabling efficient derivatization for downstream applications.

The synthesis of CAS No. 1361829-30-2 typically involves cross-coupling reactions, such as Suzuki-Miyaura or Ullmann couplings, to construct the biphenyl core. The introduction of the acetonitrile side chain is achieved through alkylation or cyanation steps. This process aligns with the growing trend of green chemistry, as researchers explore catalytic methods to minimize waste. A frequently searched topic is: "What are the optimal conditions for scaling up 1361829-30-2 production?" Industry experts recommend palladium-based catalysts and solvent-free systems to improve yield and sustainability.

Beyond synthetic utility, (2',4'-Dichloro-5-fluoro-biphenyl-2-yl)-acetonitrile is studied for its potential in electronic materials. The dichloro-fluoro substitution pattern contributes to its electron-withdrawing properties, which are critical for designing organic semiconductors. This aligns with the global push for flexible electronics and energy-efficient devices. Users often inquire: "Can 1361829-30-2 be used in OLEDs or photovoltaic cells?" Preliminary data indicate its derivatives exhibit promising charge transport characteristics.

Quality control of CAS No. 1361829-30-2 requires advanced analytical techniques like HPLC and NMR spectroscopy to ensure purity and structural integrity. The compound's stability under various storage conditions is another hot topic, with searches such as: "Does (2',4'-Dichloro-5-fluoro-biphenyl-2-yl)-acetonitrile degrade under UV light?" Manufacturers advise storing it in amber vials at controlled temperatures to prevent photodegradation.

In summary, (2',4'-Dichloro-5-fluoro-biphenyl-2-yl)-acetonitrile (CAS No. 1361829-30-2) represents a cutting-edge building block in multiple industries. Its structural uniqueness and functional adaptability continue to inspire innovations, from pharmaceutical intermediates to advanced materials. As research progresses, this compound is poised to address key challenges in sustainable chemistry and technology development.